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Compound of Interest

Compound Name: Lawrencium

Cat. No.: B1195385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isotopes of Lawrencium
(Lr), the final member of the actinide series. Due to its synthetic nature and the extreme
instability of its isotopes, the study of Lawrencium presents significant experimental
challenges. This document details the half-lives, decay modes, and experimental protocols for
the synthesis of these isotopes, offering valuable information for researchers in nuclear
physics, radiochemistry, and related fields.

Data Presentation: Isotopes of Lawrencium

The following table summarizes the known isotopes of Lawrencium, their respective half-lives,
and primary decay modes. This data is crucial for designing experiments and understanding
the nuclear properties of this transuranic element. Fourteen isotopes of Lawrencium have
been identified to date.[1][2]
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Isotope Half-life Primary Decay Daughter
Mode(s) Isotope(s)
251Lr 24.4 ms a, SF 247Md, Various
252Lr 369 ms o (~98%), SF (~2%) 248Md, Various
253Lr 632 ms a (99%), SF (1.0%) 249Md, Various
253mLr 1.32s a (88%), SF (12%) 249Md, Various
254Lr 13s a, EC 250Md, 254No
255Lr 31s a, B+ 251Md, 255N0
256Lr 28s a, EC 252Md, 256No
257Lr 0.65s a, SF 253Md, Various
258Lr 39s a, EC 254Md, 258No
259Lr 6.1s a, EC 255Md, 259No
260Lr 3.0 min a, EC 256Md, 260No
261Lr 39 min SF, EC Various, 261No
262Lr ~4 h EC, SF 262No, Various
264Lr ~4.8 h SF Various
266Lr ~11h SF Various

Experimental Protocols for Isotope Synthesis

The synthesis of Lawrencium isotopes is exclusively achieved in particle accelerators through
nuclear bombardment.[3] Only minuscule amounts of Lawrencium have ever been produced.
[4] The following sections detail the methodologies for the production of key Lawrencium
isotopes.

Discovery of Lawrencium (258Lr) - 1961

The first synthesis of Lawrencium was performed at the Lawrence Berkeley National
Laboratory in 1961 by Albert Ghiorso, Torbjgrn Sikkeland, Almon Larsh, and Robert Latimer.[4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.encyclopedia.com/science/news-wires-white-papers-and-books/transactinides
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.chemicool.com/elements/lawrencium.html
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.benchchem.com/product/b1195385?utm_src=pdf-body
https://www.chemicool.com/elements/lawrencium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Target: A 3-milligram target consisting of a mixture of four californium isotopes (249Cf,
250Cf, 251Cf, and 252Cf).[4]

Projectile: Boron-10 (10B) and Boron-11 (11B) ions.[4]
Accelerator: Heavy lon Linear Accelerator (HILAC).[4]

Methodology: The californium target was bombarded with a beam of boron ions. The
resulting atoms were collected and their decay products analyzed. The experimenters initially
reported the synthesis of 257Lr, but this was later corrected to 258Lr.[2] The produced
isotope was identified by detecting its alpha decay.[5]

Synthesis of Lawrencium-256 (256Lr)

Target: Californium-249 (249Cf).[1][6]
Projectile: Boron-11 (11B) ions.[1][6]
Reaction:249Cf + 11B — 256Lr + 4n

Methodology: A target of 249Cf is irradiated with a beam of 11B ions. The resulting 256Lr
isotopes are then separated and identified.

Synthesis of Lawrencium-260 (260Lr)

Lawrencium-260 is a commonly used isotope in chemical studies due to its relatively longer

half-life and ease of production.[6][7]

Target: Berkelium-249 (249BK).[1][6]
Projectile: Oxygen-18 (180) ions.[1][6]
Reaction:249Bk + 180 — 260Lr + a + 3n

Methodology: A target of 249Bk is bombarded with 180 ions. In a 1988 study to investigate
the aqueous chemistry of lawrencium, 23 alpha decays were measured for 260Lr, yielding a
half-life of 2.7 minutes.[5][7]
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Production of Lawrencium-266 (266Lr)

The most stable isotope, 266Ltr, is not produced through direct bombardment but as a decay

product of heavier, synthetically produced elements.[8]
o Origin:266Lr has been observed in the decay chain of Tennessine-294 (294Ts).

» Methodology: The synthesis of 294Ts is achieved through the fusion of a calcium-48 (48Ca)
beam with a berkelium-249 (249Bk) target. The subsequent alpha decay chain of 294Ts
leads to the formation of 266Lr.

Visualizations of Synthesis and Decay

The following diagrams, generated using the DOT language, illustrate key processes in the
study of Lawrencium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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